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Compound of Interest

Compound Name:
Oxacyclohexadec-13-en-2-one,

(13E)-

Cat. No.: B12686195 Get Quote

Essential Safety and Handling Guide for (13E)-
Oxacyclohexadec-13-en-2-one
This guide provides crucial safety and logistical information for the handling and disposal of

(13E)-Oxacyclohexadec-13-en-2-one, a macrocyclic lactone used in research and fragrance

development. The following procedures are designed to ensure the safety of laboratory

personnel and to minimize environmental impact.

Physical and Chemical Properties
A summary of the key physical and chemical properties of (13E)-Oxacyclohexadec-13-en-2-

one and its isomers is presented below. This data is essential for understanding its behavior

and potential hazards.
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Property Value

Molecular Formula C15H26O2[1]

Molecular Weight 238.37 g/mol [1]

Appearance Colorless to pale yellow clear liquid to solid[2]

Boiling Point 333 °C to 384 °C[2][3]

Flash Point Approximately 156.5 °C to 161.2 °C[2][4]

Water Solubility
Very low (e.g., 0.1484 mg/L to 1.859 mg/L at

25°C)[2][4]

logP (o/w) 5.060 to 5.45[2][3]

Hazard Identification and Personal Protective
Equipment (PPE)
While specific GHS hazard classifications for (13E)-Oxacyclohexadec-13-en-2-one are not

consistently reported, related isomers are noted for being very toxic to aquatic life with long-

lasting effects[3][5]. Prudent laboratory practice dictates treating it with appropriate caution. The

following PPE is mandatory when handling this compound:

Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber).

Eye Protection: Use safety glasses with side-shields or chemical goggles.

Skin and Body Protection: A standard laboratory coat is required. Ensure full skin coverage.

Respiratory Protection: If working in a poorly ventilated area or if aerosols may be generated,

use a NIOSH-approved respirator.

Operational Plan for Handling
Adherence to this step-by-step handling protocol is critical for safety and to maintain the

integrity of the research.

Preparation:
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Ensure adequate ventilation, such as a chemical fume hood.[3]

Assemble all necessary equipment and reagents before handling the compound.

Verify that an appropriate fire extinguisher (dry chemical, carbon dioxide, or alcohol-

resistant foam) is accessible.[3]

Locate and ensure the functionality of the nearest safety shower and eyewash station.

Handling:

Wear the appropriate PPE as specified above.

Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[3]

Use non-sparking tools to prevent ignition sources.[3]

Handle in a well-ventilated place.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep away from incompatible materials and foodstuff containers.[3]

Emergency Procedures
In the event of an exposure or spill, follow these procedures immediately:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[3]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap

and plenty of water. Consult a doctor.[3]

Eye Contact: Rinse with pure water for at least 15 minutes. Seek immediate medical

attention.[3]
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Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[3]

Spill: Evacuate personnel to a safe area. Remove all sources of ignition. Ventilate the area.

Prevent further leakage if it is safe to do so. Collect spillage using an inert absorbent material

and dispose of it as hazardous waste. Do not let the chemical enter drains.[3]

Disposal Plan
Proper disposal is essential to prevent environmental contamination, particularly given the

aquatic toxicity of related compounds.

Waste Collection:

Collect all waste material, including unused product and contaminated disposables (e.g.,

gloves, absorbent paper), in a designated, labeled, and sealed container for hazardous

chemical waste.

Disposal:

Dispose of the chemical waste through a licensed professional waste disposal service.

Do not allow the product to be released into the environment.[3]
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Preparation Phase

Handling Protocol

Emergency Response

Disposal Workflow
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Wear Appropriate PPE

Avoid Contact and Aerosol Formation
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Store in a Cool, Dry, Ventilated Place

Collect Waste in Labeled Container

Exposure Event

Follow Specific First Aid

Spill Event

Contain and Clean Up Spill

Engage Licensed Disposal Service

Prevent Environmental Release

End: Safe Completion

Start: Handling Oxacyclohexadec-13-en-2-one

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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